Cas no 2228179-60-8 (5,5-dioxo-4H,6H-5lambda6-thieno3,4-bfuran-3-carboxylic acid)

• Product Name: 5,5-dioxo-4H,6H-5lambda6-thieno3,4-bfuran-3-carboxylic acid
• CAS No: 2228179-60-8
• MF: C₇H₆O₅S
• MW: 202.184541225433
• CID: 5194217
• PubChem ID: 137963859
• Update Time: 2025-06-07

5,5-dioxo-4H,6H-5lambda6-thieno3,4-bfuran-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5,5-dioxo-4H,6H-5lambda6-thieno[3,4-b]furan-3-carboxylic acid
• 5,5-dioxo-4H,6H-5lambda6-thieno3,4-bfuran-3-carboxylic acid

• Inchi： 1S/C7H6O5S/c8-7(9)4-1-12-6-3-13(10,11)2-5(4)6/h1H,2-3H2,(H,8,9)
• InChI Key： VTTXUTRJEGANSL-UHFFFAOYSA-N
• SMILES： O1C=C(C(O)=O)C2CS(=O)(=O)CC1=2

Additional information on 5,5-dioxo-4H,6H-5lambda6-thieno3,4-bfuran-3-carboxylic acid

Recent Advances in the Study of 5,5-dioxo-4H,6H-5lambda6-thieno3,4-bfuran-3-carboxylic acid (CAS: 2228179-60-8)

In recent years, the compound 5,5-dioxo-4H,6H-5lambda6-thieno3,4-bfuran-3-carboxylic acid (CAS: 2228179-60-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique thieno[3,4-b]furan scaffold, has shown promising potential in various therapeutic applications, including anti-inflammatory, antimicrobial, and anticancer activities. The growing interest in this molecule is driven by its structural novelty and its ability to interact with key biological targets, making it a valuable candidate for drug development.

Recent studies have focused on elucidating the synthetic pathways and optimizing the production of 5,5-dioxo-4H,6H-5lambda6-thieno3,4-bfuran-3-carboxylic acid. Advances in organic synthesis have enabled more efficient and scalable methods for its preparation, which is crucial for further pharmacological evaluation. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported a novel catalytic approach that significantly improves the yield and purity of the compound, addressing previous challenges related to its complex structure.

The pharmacological profile of 5,5-dioxo-4H,6H-5lambda6-thieno3,4-bfuran-3-carboxylic acid has been extensively investigated in preclinical models. Research indicates that this compound exhibits potent inhibitory effects on specific enzymes involved in inflammatory pathways, such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). These findings suggest its potential as a dual-action anti-inflammatory agent, which could offer advantages over existing therapeutics that target only a single pathway. Additionally, its antimicrobial activity against drug-resistant bacterial strains has been documented, highlighting its relevance in addressing the global challenge of antibiotic resistance.

In the context of cancer research, 5,5-dioxo-4H,6H-5lambda6-thieno3,4-bfuran-3-carboxylic acid has demonstrated selective cytotoxicity against certain cancer cell lines, particularly those with overexpression of oncogenic kinases. Mechanistic studies reveal that the compound induces apoptosis through the modulation of key signaling pathways, including the PI3K/AKT and MAPK cascades. These insights provide a foundation for further exploration of its therapeutic potential in oncology, with ongoing studies aimed at optimizing its pharmacokinetic properties and reducing off-target effects.

Despite these promising developments, challenges remain in the clinical translation of 5,5-dioxo-4H,6H-5lambda6-thieno3,4-bfuran-3-carboxylic acid. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive preclinical and clinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate the development of this compound into a viable therapeutic agent. Future research directions may include the design of derivatives with enhanced efficacy and safety profiles, as well as the exploration of combination therapies to maximize therapeutic outcomes.

In conclusion, 5,5-dioxo-4H,6H-5lambda6-thieno3,4-bfuran-3-carboxylic acid (CAS: 2228179-60-8) represents a compelling area of research in chemical biology and drug discovery. Its multifaceted pharmacological activities and structural uniqueness position it as a promising candidate for addressing unmet medical needs. Continued investment in research and development will be critical to unlocking its full potential and translating laboratory findings into clinical applications.